Cas no 852439-99-7 (5-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 5-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 852439-99-7
• MF: C₂₃H₂₂N₆O₂
• MW: 414.459784030914
• CID: 6068039
• PubChem ID: 7087494
• Update Time: 2025-07-14

5-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• 5-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• F0679-0012
• AKOS024595779
• 852439-99-7
• 5-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 5-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1-phenylpyrazolo[3,4-d]pyrimidin-4-one
• 5-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• Inchi： 1S/C23H22N6O2/c30-21(27-13-11-26(12-14-27)18-7-3-1-4-8-18)16-28-17-24-22-20(23(28)31)15-25-29(22)19-9-5-2-6-10-19/h1-10,15,17H,11-14,16H2
• InChI Key： CDVCJDGGLSRPAW-UHFFFAOYSA-N
• SMILES： C1N(CC(=O)N2CCN(C3=CC=CC=C3)CC2)C(=O)C2C=NN(C3=CC=CC=C3)C=2N=1

Computed Properties

• Exact Mass: 414.18042397g/mol
• Monoisotopic Mass: 414.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Introduction to 5-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 852439-99-7)

5-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, identified by the CAS number 852439-99-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a class of molecules well-documented for their diverse biological activities and potential therapeutic applications. The presence of a 4-phenylpiperazine moiety in its structure suggests possible interactions with central nervous system (CNS) receptors, making it a candidate for further exploration in neuropharmacology.

The molecular structure of this compound incorporates several key functional groups that contribute to its unique chemical and biological properties. The 5-substituted pyrazolo[3,4-d]pyrimidinone core is a critical feature, often associated with kinase inhibition and other enzyme-target interactions. Additionally, the ethyl side chain attached at the 2-position introduces flexibility and potential for further derivatization, which is a common strategy in drug design to optimize pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. Studies have indicated that compounds within this chemical class may exhibit inhibitory activity against various targets relevant to diseases such as cancer, inflammation, and neurological disorders. The phenylpiperazine moiety, in particular, is known for its ability to modulate neurotransmitter systems, including serotonin and dopamine pathways, which are implicated in conditions like depression and schizophrenia.

In the context of modern drug discovery, the synthesis and characterization of novel heterocyclic compounds like 5-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one are driven by the need for innovative therapeutic agents. The compound’s structural features align well with current trends in medicinal chemistry, where multi-target interactions are often sought after to enhance therapeutic efficacy while minimizing side effects. The pyrazolo[3,4-d]pyrimidine scaffold has been extensively studied for its potential as an anti-inflammatory agent, with several derivatives already entering clinical trials.

The biological activity of this compound has been preliminarily explored through in vitro assays targeting key enzymes and receptors. Preliminary data suggest that it may possess inhibitory properties against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the inflammatory response. Furthermore, its interaction with CNS receptors has been hypothesized based on the presence of the phenylpiperazine group, which is a known pharmacophore for psychoactive drugs.

The synthesis of 5-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to construct the complex heterocyclic core efficiently. The use of chiral auxiliaries or catalysts may also be considered to achieve enantiopure intermediates or final products if stereochemical selectivity is desired.

From a regulatory perspective, the development of new pharmaceutical compounds like this one must adhere to stringent guidelines set forth by global health authorities. Preclinical studies are essential to evaluate its safety profile and pharmacokinetic properties before it can be considered for human trials. These studies often involve animal models to assess toxicity and pharmacodynamics across different species.

The potential applications of 5-substituted pyrazolo[3,4-d]pyrimidinones extend beyond anti-inflammatory therapies. Researchers have also explored their utility as antiviral agents due to their ability to interfere with viral replication cycles at multiple stages. The structural versatility of this class allows for modifications that can fine-tune their biological activity toward specific pathogens or diseases.

As computational methods continue to evolve, virtual screening techniques are becoming increasingly valuable in identifying promising candidates like 5-[2-(diethylamino)ethyl]-6-[[(dimethylamino)methyl]carbonyl]-7-(phenylmethyl)-1-methylpyrazolo[3',4':5',6']pyrimidin]-4(3'H)-one, which share similar scaffolds but may exhibit enhanced properties due to different substituents. These high-throughput virtual screening approaches can significantly reduce the time and cost associated with drug discovery by rapidly evaluating large libraries of compounds.

The role of computational chemistry in understanding the structure-property relationships (SPR) of complex molecules cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how changes in molecular structure affect biological activity. For instance, modifications to the phenyl ring or piperazine side chain can alter binding affinities or metabolic stability without significantly impacting overall efficacy.

In conclusion,5-[2-(diethylamino)ethyl]-6-[[(dimethylamino)methyl]carbonyl]-7-(phenylmethyl)-1-methylpyrazolo[3',4':5',6']pyrimidin]-4(3'H)-one, with CAS number 852439–99–7, represents a promising lead compound in pharmaceutical research due to its unique structural features and potential biological activities. Further exploration through both experimental synthesis and computational modeling will be crucial in determining its full therapeutic potential. As our understanding of disease mechanisms continues to advance,this class of heterocyclic compounds will remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs worldwide.